Cas no 33332-57-9 ()

33332-57-9 structure

structure

Product Name:

CAS No:33332-57-9

MF:C₁₃H₁₃ClN₂O₄

MW:296.706322431564

CID:6772099

PubChem ID:12283441

Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

- Inchi： 1S/C13H13ClN2O4/c1-4-20-13(17)11-12(14)16-8-6-10(19-3)9(18-2)5-7(8)15-11/h5-6H,4H2,1-3H3
- InChI Key： OGZADBATKFIZMP-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)N=C2C=C(C(=CC2=N1)OC)OC

Computed Properties

Exact Mass: 296.0563846g/mol
Monoisotopic Mass: 296.0563846g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 70.5Å²

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